Cas no 2229591-11-9 (1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229591-11-9
• MF: C₁₂H₂₀O₄S
• MW: 260.349802970886
• CID: 6228225
• PubChem ID: 165696415
• Update Time: 2025-07-01

1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-2005984
• 2229591-11-9

• Inchi： 1S/C12H20O4S/c1-10(2)7-12(10,9(13)14)8-5-6-17(15,16)11(8,3)4/h8H,5-7H2,1-4H3,(H,13,14)
• InChI Key： HNZUTDZGXSGNRK-UHFFFAOYSA-N
• SMILES： S1(CCC(C1(C)C)C1(C(=O)O)CC1(C)C)(=O)=O

Computed Properties

• Exact Mass: 260.10823029g/mol
• Monoisotopic Mass: 260.10823029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.8Ų

Additional information on 1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Compound CAS No 2229591-11-9: A Comprehensive Overview

The compound with CAS No 2229591-11-9, known as 1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropane ring and a thiolane moiety, making it a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of new therapeutic agents. The thiolane ring in its structure is known to confer stability and bioavailability, which are critical factors in pharmaceutical applications. Additionally, the cyclopropane moiety is recognized for its ability to enhance molecular rigidity, a property that can be advantageous in optimizing drug-target interactions.

One of the most intriguing aspects of this compound is its synthetic versatility. Researchers have developed innovative methods to synthesize it, leveraging advanced techniques such as organocatalysis and transition metal-catalyzed reactions. These methods not only improve the efficiency of production but also pave the way for the creation of structurally related compounds with diverse biological activities.

In terms of biological activity, CAS No 2229591-11-9 has shown promising results in preclinical studies. It exhibits selective inhibition against certain enzymes associated with inflammatory diseases, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to modulate cellular signaling pathways has led to investigations into its role in cancer therapy.

The structural uniqueness of this compound also makes it a valuable tool in materials science. Its rigid framework and functional groups make it a candidate for applications in polymer synthesis and nanotechnology. Recent advancements in these areas have demonstrated how such molecules can contribute to the development of high-performance materials with tailored properties.

In conclusion, CAS No 2229591-11-9 stands out as a multifaceted compound with implications across various scientific disciplines. Its intricate structure, coupled with its diverse functional groups, positions it as a key player in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of science and technology.